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Introduction

Einecs 255-712-6, identified by the CAS number 42220-19-9, is the reaction product of boric
acid and propane-1,2,3-triol (glycerol).[1][2] Due to the nature of its manufacturing process and
the potential for variability in the reaction, it is classified as a UVCB substance — a substance of
Unknown or Variable composition, Complex reaction products or Biological materials. The
assessment of UVCB substances presents unique challenges compared to well-defined, mono-
constituent substances, necessitating specialized approaches to characterize their potential
hazards.[3]

This technical guide provides an in-depth overview of Einecs 255-712-6, focusing on the
scientific and regulatory frameworks for its assessment. Given the limited availability of direct
experimental data on the UVCB substance itself, this guide emphasizes the use of data from its
primary constituents, boric acid and glycerol, within a read-across framework, a cornerstone of
modern chemical risk assessment under regulations like REACH.[3]

Chemical Identity and Composition

Einecs 255-712-6 is not a single, well-defined molecule but rather a complex mixture. The
reaction between boric acid and glycerol can lead to the formation of various borate esters of
glycerol. The exact composition of the mixture can vary depending on the reaction conditions.
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Identifier Value

EC Number 255-712-6

CAS Number 42220-19-9

IUPAC Name Boric acid; propane-1,2,3-triol
Molecular Formula C3H11BO6

The assessment of such complex substances requires a comprehensive characterization of
their constituents to the extent possible. Regulatory bodies like the European Chemicals
Agency (ECHA) provide guidance on the identification and naming of UVCB substances.[4][5]
[6]

Physicochemical Properties (Read-Across
Approach)

Direct experimental data on the physicochemical properties of the Einecs 255-712-6 mixture is
scarce. Therefore, a read-across approach, utilizing data from its well-characterized
constituents, boric acid and glycerol, is employed to estimate the properties of the UVCB
substance.

Table 1: Physicochemical Properties of Boric Acid and Glycerol

Property Boric Acid Glycerol
Molecular Weight ( g/mol ) 61.83 92.09
Melting Point (°C) 170.9 18.2
Boiling Point (°C) 300 290
Water Solubility Soluble Miscible
log Kow -1.09 -1.76

This data is compiled from various scientific sources.
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The properties of the UVCB substance are expected to be influenced by the properties of its
components. For instance, the solubility and partitioning behavior will depend on the degree of
esterification and the presence of unreacted boric acid and glycerol.

Toxicological Profile (Read-Across Approach)

The toxicological assessment of Einecs 255-712-6 relies heavily on the known toxicological
profiles of boric acid and glycerol.

Table 2: Acute Oral Toxicity of Boric Acid and Glycerol

Substance Species LD50 (mgl/kg bw)
Boric Acid Rat 2660

Boric Acid Mouse 3450

Glycerol Rat 12600

Glycerol Mouse 8700

This data is compiled from various toxicological studies.

The toxicity of the UVCB substance will be a function of the toxicity of its individual components
and their respective concentrations in the mixture. Boric acid is known to have reproductive
and developmental toxicity, which would be a key consideration in the risk assessment of
Einecs 255-712-6.

Ecotoxicological Profile (Read-Across Approach)

Similarly, the ecotoxicological properties of Einecs 255-712-6 are inferred from the data
available for its constituents.

Table 3: Ecotoxicity of Boric Acid and Glycerol
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Substance Organism Endpoint Value (mgI/L)
Boric Acid Fish (various) 96h LC50 100 - 279
Boric Acid Daphnia magna 48h EC50 133

Glycerol Fish (various) 96h LC50 > 5000
Glycerol Daphnia magna 24h EC50 > 10000

This data is compiled from various ecotoxicological studies.

The environmental fate and effects of the UVCB substance will be determined by the combined
properties of its components.

Experimental Protocols for UVCB Substances

The testing of UVCB substances like Einecs 255-712-6 follows specific guidance from
regulatory bodies such as the OECD and ECHA to address their complex nature. A tiered and
integrated approach is often necessary.[7][8]

6.1. Substance Identification and Characterization
The first step is a thorough characterization of the substance. This involves:

» Detailed description of the manufacturing process: This helps in understanding the potential
composition and variability of the substance.

o Analytical techniques: Techniques like chromatography (GC, HPLC) and spectroscopy (MS,
NMR) are used to identify and quantify the constituents to the extent technically feasible.

6.2. In Silico and In Vitro Methods

e Quantitative Structure-Activity Relationship (QSAR): Computational models are used to
predict the physicochemical, toxicological, and ecotoxicological properties of the identified
constituents, helping to fill data gaps.

 In Vitro Assays: A battery of in vitro tests can be employed to assess specific toxicological
endpoints like genotoxicity, skin sensitization, and endocrine disruption potential of the whole
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substance or its fractions.
6.3. Whole Substance Testing

For certain endpoints, testing the UVCB substance as a whole is necessary to account for
potential synergistic or antagonistic effects of the mixture. This is particularly relevant for:

o Aquatic toxicity testing: OECD test guidelines (e.g., TG 201, 202, 203) are adapted for
complex substances.

» Biodegradation studies: OECD TG 301 series can be used to assess the ready
biodegradability of the substance as a whole.

6.4. Read-Across Justification
A robust read-across justification is crucial. This involves:

e Grouping of constituents: Components with similar structures and properties are grouped
together.

» Data gap filling: Data from well-characterized source substances (in this case, boric acid and
glycerol) are used to predict the properties of the target UVCB substance.

» Uncertainty analysis: The uncertainties associated with the read-across approach are clearly
documented.

Visualizations

Diagram 1: UVCB Assessment Workflow
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A generalized workflow for the assessment of UVCB substances.

Diagram 2: Read-Across Logic for Einecs 255-712-6
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The logical relationship of using source data to assess the target UVCB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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